![molecular formula C2AgF6NO4S2 B8017986 AgNTf2](/img/structure/B8017986.png)
AgNTf2
Overview
Description
AgNTf2, also known as Silver bis(trifluoromethane sulfonimide), is an organic metallic reagent . It is often used as a metal catalyst in various chemical reactions .
Synthesis Analysis
AgNTf2 has been used in the synthesis of the 3,4-dihydro-1,3-oxazin-2-one skeleton . This process was developed through the cycloaddition of in situ generated acyliminium intermediates with alkynes . A range of chain N, O-acetals and terminal alkynes were amenable for this mild transformation .
Chemical Reactions Analysis
AgNTf2 has been used as a catalyst in various chemical reactions. For instance, it has been used in the hydroamination of unsymmetrical internal alkynes under mild reaction conditions . It has also been used in the cycloaddition of N-acyliminium ions with alkynes for the synthesis of the 3,4-dihydro-1,3-oxazin-2-one skeleton .
Physical And Chemical Properties Analysis
AgNTf2 is a solid substance that is white to orange in color . It is soluble in water . The molecular weight of AgNTf2 is 388 .
Scientific Research Applications
Organic Synthesis
AgNTf2 is widely used as a catalyst in organic synthesis . It facilitates various reactions, including the C3 regioselective alkylation of indole derivatives via conjugated addition type reactions with α, β-enones .
Solar Cell Technology
AgNTf2 is used as a p-type dopant for efficient and stable solid-state dye-sensitized and perovskite solar cells . Its unique properties contribute to the enhancement of the performance of these solar cells.
Fluorination Reactions
AgNTf2 can facilitate the introduction of fluorine atoms into organic molecules . This is a valuable transformation in medicinal and agrochemical chemistry, where fluorinated compounds often exhibit enhanced biological activity.
Amination Reactions
AgNTf2 can promote the addition of amino groups to organic compounds . This is essential in pharmaceutical and materials chemistry, where amines are key functional groups.
Extraction of Alfa Olefins
AgNTf2 is used in the extraction of C5 - C8 linear alfa olefins . It forms room temperature ionic liquids with its silver salt, which are used for this purpose.
Separation of Olefins from Paraffins
AgNTf2 is utilized for the separation of olefins from paraffins . This is important in the petrochemical industry, where the separation of these hydrocarbons is a key process.
Mechanism of Action
Target of Action
Silver bis(trifluoromethanesulfonyl)imide (AgNTf2) is a silver-based salt that primarily targets indole derivatives . It is used in the C3 regioselective alkylation of these derivatives .
Mode of Action
AgNTf2 interacts with its targets through conjugated addition type reactions with α, β-enones . This interaction results in the alkylation of indole derivatives at the C3 position .
Biochemical Pathways
The primary biochemical pathway affected by AgNTf2 is the alkylation of indole derivatives . The downstream effects of this pathway include the synthesis of chromans, quinolinones, and tetrahydronaphthalenes .
Pharmacokinetics
It is known that the compound is a solid at room temperature , which may impact its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The molecular and cellular effects of AgNTf2’s action primarily involve the modification of indole derivatives . This can lead to the formation of new compounds, such as chromans, quinolinones, and tetrahydronaphthalenes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of AgNTf2. For instance, the compound is sensitive to moisture and light , which can affect its stability and reactivity. Furthermore, it is known to be hygroscopic , meaning it readily absorbs moisture from the environment, which can also impact its properties and effectiveness.
Safety and Hazards
properties
IUPAC Name |
silver;bis(trifluoromethylsulfonyl)azanide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2F6NO4S2.Ag/c3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q-1;+1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSYLTRBDKXZSGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.[Ag+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2AgF6NO4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Silver bis(trifluoromethanesulfonyl)imide | |
CAS RN |
189114-61-2 | |
Record name | Silver Bis(trifluoromethanesulfonyl)imide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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